3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride

• Molecular Formula: C15H27ClN4O2
• Molecular Weight: 330.85 g/mol
• IUPAC Name: 3-piperidin-3-yl-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride
• InChI: InChI=1S/C15H26N4O2.ClH/c1-2-8-18-9-5-15(6-10-18)13(20)19(14(21)17-15)12-4-3-7-16-11-12;/h12,16H,2-11H2,1H3,(H,17,21);1H
• InChI Key: NTTITUXILWBVKL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)C(=O)N(C(=O)N2)C3CCCNC3.Cl

Description

3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride is a synthetic compound that has garnered attention in the field of medicinal chemistry. This compound is part of the 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives, which are known for their potential as delta opioid receptor-selective agonists . These compounds are being explored for their potential therapeutic applications, particularly in the treatment of pain and other neurological disorders.

Preparation Methods

The synthesis of 3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride involves several steps. The synthetic route typically begins with the preparation of the piperidine ring, followed by the formation of the spirocyclic structure.

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of high-throughput screening techniques and computational modeling to identify the most efficient synthetic pathways .

Chemical Reactions Analysis

3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can be used to introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can be used to remove oxygen-containing functional groups or to reduce double bonds.

Substitution: This reaction can be used to replace one functional group with another.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of other complex molecules.

Biology: It is studied for its interactions with biological targets, particularly delta opioid receptors.

Medicine: It is being explored as a potential therapeutic agent for the treatment of pain and other neurological disorders.

Industry: It may have applications in the development of new pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride involves its interaction with delta opioid receptors. These receptors are part of the G-protein coupled receptor family and are involved in the modulation of pain and other neurological functions. The compound acts as an agonist at these receptors, meaning it activates them to produce a biological response .

Comparison with Similar Compounds

3-(Piperidin-3-yl)-8-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride can be compared with other similar compounds, such as:

SNC80: A well-known delta opioid receptor agonist.

BW373U86: Another delta opioid receptor agonist with a similar structure.

AZD2327: A compound with similar pharmacological properties but different chemical structure.

The uniqueness of this compound lies in its specific chemical structure, which may confer distinct pharmacological properties and therapeutic potential .